3-Pyridinecarboxylic acid, 5-iodo-6-(2,2,2-trifluoroethoxy)-

• Molecular Formula: C8H5F3INO3
• Molecular Weight: 347.03 g/mol
• IUPAC Name: 5-iodo-6-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic acid
• InChI: InChI=1S/C8H5F3INO3/c9-8(10,11)3-16-6-5(12)1-4(2-13-6)7(14)15/h1-2H,3H2,(H,14,15)
• InChI Key: OHOOAXRCMLPKSB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1I)OCC(F)(F)F)C(=O)O

Description

3-Pyridinecarboxylic acid, 5-iodo-6-(2,2,2-trifluoroethoxy)- is a useful research compound. Its molecular formula is C8H5F3INO3 and its molecular weight is 347.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Chloro-5-iodo-3-pyridinecarboxylic acid (CAN 59782-87-5, 4.7 g, 16.6 mmol) was dissolved in DMSO (49.5 ml). Potassium hydroxide pellets (2.79 g, 49.7 mmol) and 2,2,2-trifluoroethanol (2.16 g, 1.55 ml, 21.6 mmol) were added slowly at room temperature under argon. The reaction mixture was stirred for 2 h at rt; water (35 mL) was added and the mixture was cooled to 0-5° C. Concentrated HCl solution (8 mL) was added drop by drop and the precipitated solid was collected, washed with cold water and dried. The crude material was purified by flash chromatography (silica gel, 150 g, 0% to 20% i-propyl acetate in n-heptane +10% of acetic acid) to give the title compound (1.6 g, 28%) as colorless solid; MS (ESI) 345.7 (M−H)−.